4-(Aminomethyl)-2,5-dimethylfuran-3-carboxylic acid

• IUPAC Name: 4-(aminomethyl)-2,5-dimethylfuran-3-carboxylic acid
• InChI: InChI=1S/C8H11NO3/c1-4-6(3-9)7(8(10)11)5(2)12-4/h3,9H2,1-2H3,(H,10,11)
• InChI Key: YOCHMFNEBPNGTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(O1)C)C(=O)O)CN
• Molecular Formula: C8H11NO3
• DSSTOX Substance ID: DTXSID40350718
• Molecular Weight: 169.18 g/mol
• CAS No.: 435341-93-8

Description

4-(Aminomethyl)-2,5-dimethylfuran-3-carboxylic acid is a useful research compound. Its molecular formula is C8H11NO3 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Asymmetric Organocatalysis

4-(Aminomethyl)-2,5-dimethylfuran-3-carboxylic acid and its derivatives are used in asymmetric organocatalysis. For instance, a study demonstrated that 2,5-dimethylfuran reacted with 4-trimethylsilyloxy-2,4-pentadienal in the presence of catalytic amounts of chiral amine and acid, leading to a cycloadduct with significant enantiomeric excess. This indicates the potential of dimethylfuran derivatives in asymmetric synthesis, contributing to the field of chiral chemistry and pharmaceuticals (Harmata et al., 2003).

Fluorescent Chemosensor Applications

Derivatives of this compound have been utilized in the development of fluorescent chemosensors. A study showcased a dimethylfuran tethered 2-aminopyridine-3-carbonitrile as a dual-responsive fluorescent chemosensor for Fe3+ ions and picric acid. This implies its application in environmental monitoring and analytical chemistry (Shylaja et al., 2020).

Renewable Resources and Polymer Production

Compounds like this compound are important in developing sustainable materials. A review highlights the transformation of plant biomass into furan derivatives, including dimethylfuran, for creating polymers, fuels, and functional materials. This places these compounds at the forefront of research in sustainable chemistry and materials science (Chernyshev et al., 2017).

Biofuel Production

In the context of renewable energy, derivatives of this compound have been studied for biofuel production. For example, research on the catalytic conversion of biomass-derived furans, such as dimethylfuran, into valuable chemicals and fuels like biobased terephthalic acid precursors, is a significant step towards sustainable energy solutions (Pacheco et al., 2015).

Synthesis of Novel Amino Acids

This compound is also instrumental in the synthesis of novel amino acids. A study on the synthesis of 4-amino-3-(aminomethyl)benzoic acid (AmAbz), an unnatural amino acid, demonstrates its potential as a building block in peptidomimetics and combinatorial chemistry, showcasing its versatility in medicinal chemistry (Pascal et al., 2000).

Mechanism of Action

Target of Action

It’s known that amino acids play a crucial role in regulating skeletal muscle metabolism . They are the building blocks for all life forms and make up human tissue proteins .

Mode of Action

Amino acids, in general, are known to interact with their targets to regulate various physiological functions related to nutrition, sensory perception, and biological regulation .

Biochemical Pathways

They can be classified into essential amino acids (EAA, incapable of endogenous synthesis and must be obtained through dietary intake) and non-essential amino acids (NEAA, synthesized within the cell) .

Pharmacokinetics

One source mentions that after administration, approximately 36±5% of a similar compound is excreted in urine within 24 hours .

Result of Action

Amino acids are known to play a significant role in maintaining skeletal muscle mass, improving muscle strength and function, and maximizing lean body mass (lbm) .

Action Environment

It’s known that the efficacy of amino acids can be influenced by various factors such as physical activity, lactation, trauma, and illness .

Safety and Hazards

4-(Aminomethyl)benzoic acid may form combustible dust concentrations in air. It is advised to avoid breathing dust, avoid release to the environment, and wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

Para-position substitution of phenyl ring ligands including 1,4-bis(aminomethyl) benzene are introduced into perovskite to obtain PeLEDs with enhanced radiative recombination.